Cas no 651769-13-0 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, cyclopropylmethyl ester)

• Product name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, cyclopropylmethyl ester
• CAS No: 651769-13-0
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 403335
• PubChem ID: 23540994

Benzoic acid, 4-(1H-tetrazol-5-yl)-, cyclopropylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, cyclopropylmethyl ester
• cyclopropylmethyl 4-(2H-tetrazol-5-yl)benzoate
• DTXSID00634844
• 651769-13-0

• Inchi： InChI=1S/C12H12N4O2/c17-12(18-7-8-1-2-8)10-5-3-9(4-6-10)11-13-15-16-14-11/h3-6,8H,1-2,7H2,(H,13,14,15,16)
• InChI Key： VKTUXLVBGLIXBW-UHFFFAOYSA-N
• SMILES： C1CC1COC(=O)C2=CC=C(C=C2)C3=NNN=N3

Computed Properties

• Exact Mass: 244.09616
• Monoisotopic Mass: 244.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.76